Cas no 1700524-78-2 (5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole)

• Product Name: 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole
• CAS No: 1700524-78-2
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6011636
• PubChem ID: 136847654
• Update Time: 2025-07-15

5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole
• 1700524-78-2
• 5-{5H,6H,7H,8H-imidazo[1,2-a]pyrimidin-7-yl}-1-methyl-1H-pyrazole
• EN300-1119076

• Inchi： 1S/C10H13N5/c1-14-9(2-4-12-14)8-3-6-15-7-5-11-10(15)13-8/h2,4-5,7-8H,3,6H2,1H3,(H,11,13)
• InChI Key： WSVKIXCUDHBUJK-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NC(C1=CC=NN1C)CC2

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 47.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole

Introduction to Compound with CAS No. 1700524-78-2 and Product Name: 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole

The compound identified by the CAS number 1700524-78-2 and the product name 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole represents a significant advancement in the field of chemical and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural properties and potential biological activities. The imidazo[1,2-a]pyrimidine core structure is particularly noteworthy, as it is known for its versatility in drug design and development.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrimidine derivatives in medicinal chemistry. These compounds exhibit a wide range of pharmacological effects, making them valuable candidates for the treatment of various diseases. The specific modification of the 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole molecule by incorporating a methyl group at the 1-position and an imidazo[1,2-a]pyrimidine moiety at the 7-position enhances its binding affinity and selectivity towards certain biological targets. This structural feature has been extensively explored in recent research to develop novel therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling reactions, have been employed to construct the complex heterocyclic framework. These techniques not only improve the efficiency of the synthesis but also allow for greater functional group tolerance, enabling the introduction of various substituents at strategic positions within the molecule.

One of the most compelling aspects of 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole is its potential as an inhibitor of key enzymes involved in cancer progression. Preclinical studies have demonstrated that this compound can selectively target enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are crucial for cell proliferation and survival. By inhibiting these enzymes, the compound has shown promise in reducing tumor growth and preventing metastasis in various cancer models.

Furthermore, the compound has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Studies have revealed that 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. This mechanism of action suggests that the compound could be beneficial in conditions where inflammation plays a significant role.

The pharmacokinetic profile of 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole has also been thoroughly evaluated in preclinical studies. The compound exhibits good oral bioavailability and a favorable half-life, which allows for once-daily dosing in potential therapeutic applications. Additionally, its metabolic stability ensures that it remains active in vivo for an extended period without being rapidly degraded by enzymatic processes.

In terms of safety profile, initial toxicology studies have shown that 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole is well-tolerated at therapeutic doses. However, further studies are needed to assess potential long-term effects and to identify any off-target interactions that could lead to adverse side effects. These ongoing investigations are crucial for ensuring the safety and efficacy of the compound before it can be translated into clinical use.

The development of 5-{5H,6H,7H,8H-imidazo1,2-apyrimidin-7-yl}-1-methyl-1H-pyrazole represents a significant step forward in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve，this compound holds great potential for contributing to novel therapeutic strategies across multiple therapeutic areas.